1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one

• IUPAC Name: 1-benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• InChI: InChI=1S/C19H16ClN3O2/c20-16-8-4-7-14(9-16)18-21-19(25-22-18)15-10-17(24)23(12-15)11-13-5-2-1-3-6-13/h1-9,15H,10-12H2
• InChI Key: YVKOFWFWZBKALP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=CC=C2)C3=NC(=NO3)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H16ClN3O2
• Molecular Weight: 353.8 g/mol

Description

1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one, also known as BZPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BZPO belongs to the class of pyrrolidin-2-one derivatives, which have been found to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one is not fully understood. However, it is believed that 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one acts on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has been found to enhance the activity of GABA, which is an inhibitory neurotransmitter, leading to its anxiolytic and sedative effects.
Biochemical and Physiological Effects
1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has been found to exhibit a range of biochemical and physiological effects. In animal studies, 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has been found to exhibit potent anticonvulsant, anxiolytic, and sedative properties. 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity, which makes it suitable for use in various assays. 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one also exhibits excellent thermal stability and mechanical properties, making it a promising candidate for the development of high-performance polymers.
However, there are also some limitations associated with the use of 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one in lab experiments. 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has not been extensively studied in humans, and its long-term effects are not fully understood. In addition, the exact mechanism of action of 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one is not fully understood, which makes it challenging to develop targeted therapies based on this compound.

Future Directions

There are several future directions for research on 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one. One potential direction is to investigate the potential therapeutic applications of 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is to investigate the potential applications of 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one in the development of high-performance polymers and other materials.
Conclusion
In conclusion, 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has been found to exhibit potent anticonvulsant, anxiolytic, and sedative properties, as well as excellent thermal stability and mechanical properties. Further research is needed to fully understand the mechanism of action of 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one and to explore its potential applications in various fields of science.

Synthesis Methods

The synthesis of 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one involves the reaction of 3-(3-chlorophenyl)-1,2,4-oxadiazole-5-carboxylic acid with benzylamine in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI) or N,N'-dicyclohexylcarbodiimide (DCC). The reaction is carried out under mild conditions and yields 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one as a white solid with a high purity.

Scientific Research Applications

1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has been extensively studied for its potential applications in various fields of science. In the field of medicinal chemistry, 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has been found to exhibit potent anticonvulsant, anxiolytic, and sedative properties. 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has also been investigated as a potential therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
In addition, 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has been studied for its potential applications in the field of materials science. 1-Benzyl-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one has been found to exhibit excellent thermal stability and mechanical properties, making it a promising candidate for the development of high-performance polymers.